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Compound of Interest

Compound Name: 2-Hydroxymethyl-3-methylpyridine

Cat. No.: B1302321 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxymethyl-3-methylpyridine
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Hydroxymethyl-3-methylpyridine
(CAS No. 63071-09-0), also known as (2-Methyl-pyridin-3-yl)-methanol, was readily available.

The following guidance is based on the safety information for structurally similar pyridine

derivatives and general best practices for handling such compounds. Researchers should

always consult with their institution's Environmental Health and Safety (EHS) department for a

comprehensive risk assessment before handling this chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Hydroxymethyl-3-methylpyridine. Adherence to

these protocols is vital for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)
Based on the hazards associated with pyridine compounds, which include flammability, toxicity,

and irritation, a comprehensive PPE plan is mandatory.[1][2][3][4]

1.1. Engineering Controls:

Ventilation: All work with 2-Hydroxymethyl-3-methylpyridine should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation
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exposure.[1][2][5]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order.[1]

1.2. Recommended Personal Protective Equipment:

The following table summarizes the recommended PPE for handling 2-Hydroxymethyl-3-
methylpyridine.

PPE Category Specification

Hand Protection

Gloves: Use chemically resistant gloves. Nitrile

gloves are a common choice for protection

against pyridine, but breakthrough times can be

short.[1][6] For prolonged or immersive contact,

heavier-duty gloves such as Butyl rubber or

Viton® are recommended.[7][8] Always inspect

gloves for tears or degradation before use and

change them frequently.[9]

Eye and Face Protection

Safety Goggles/Glasses: Chemical splash

goggles are required to protect against

splashes.[1] Face Shield: A face shield should

be worn in addition to goggles when there is a

significant risk of splashing.

Skin and Body Protection

Lab Coat: A flame-retardant and chemically

resistant lab coat should be worn to protect

against skin contact.[1] Closed-toed Shoes:

Always wear closed-toed shoes in the

laboratory.

Respiratory Protection

Respirator: If work cannot be conducted in a

fume hood or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge is necessary.[2]

1.3. Glove Selection Guide for Pyridine Compounds:
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The selection of appropriate glove material is critical. The following table provides a general

guide for glove selection when handling pyridine and its derivatives. Note that breakthrough

times can vary based on glove thickness, manufacturer, and the specific chemical mixture.

Glove Material General Recommendation for Pyridine

Nitrile
Suitable for short-term splash protection.[6][9]

Not recommended for prolonged contact.[10]

Butyl Rubber Excellent resistance to pyridine.[2][8]

Viton® Excellent resistance to pyridine.[7]

Neoprene Good resistance to pyridine.[8][9]

Natural Rubber (Latex)
Not generally recommended for handling

pyridine due to poor chemical resistance.[8]

Operational and Disposal Plans
2.1. Handling and Storage:

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not inhale vapors or mists.[2]

Use non-sparking tools and work in an area free of ignition sources, as pyridine

compounds can be flammable.[2][3][5]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[1][2]

Keep containers tightly closed when not in use.[2][3]
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2.2. Spill Management:

In the event of a spill:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[2][3]

Wear the appropriate PPE as outlined above.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[2]

Clean the spill area thoroughly.

2.3. Disposal:

Dispose of 2-Hydroxymethyl-3-methylpyridine and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations.

Do not dispose of this chemical down the drain.[3]

Contaminated PPE, such as gloves, should be disposed of as hazardous waste.

Experimental Protocols
Detailed experimental protocols should be developed and reviewed by the principal investigator

and the institution's safety office before any work begins. These protocols should include a

step-by-step procedure for the experiment, a list of all chemicals to be used, and a specific risk

assessment for each step.

Visualization of PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling 2-Hydroxymethyl-3-methylpyridine.
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PPE Selection Workflow for 2-Hydroxymethyl-3-methylpyridine

Hazard Assessment

Control Measures

Personal Protective Equipment Selection

Safe Work Practices

Start: Handling 2-Hydroxymethyl-3-methylpyridine

Identify Hazards:
- Flammable

- Toxic
- Irritant

Use Engineering Controls:
- Fume Hood

- Safety Shower/Eyewash

Eye/Face Protection:
- Chemical Splash Goggles
- Face Shield (if splash risk)

Hand Protection:
- Chemically Resistant Gloves

(Nitrile, Butyl, Viton)

Body Protection:
- Flame-Retardant Lab Coat

- Closed-toed Shoes

Respiratory Protection:
- NIOSH-approved respirator

(if not in fume hood)

Follow Safe Handling Procedures

Adhere to Disposal Protocols

End: Safe Handling Complete

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 2-Hydroxymethyl-3-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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